Cas no 166950-00-1 (Methyl 5-(2-aminoethyl)oxazole-4-carboxylate)

• Product Name: Methyl 5-(2-aminoethyl)oxazole-4-carboxylate
• CAS No: 166950-00-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 110829
• Update Time: 2023-08-02

Methyl 5-(2-aminoethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 5-(2-aminoethyl)-, methyl ester
• methyl 5-​(2-​aminoethyl)​oxazole-​4-​carboxylate
• 4-Oxazolecarboxylicacid,5-(2-aminoethyl)-,methylester(9CI)
• methyl 5-(2-aminoethyl)oxazole-4-carboxylate
• Methyl 5-(2-aminoethyl)oxazole-4-carboxylate

• Inchi： 1S/C7H10N2O3/c1-11-7(10)6-5(2-3-8)12-4-9-6/h4H,2-3,8H2,1H3
• InChI Key： HLNWNMQKSMZDNM-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC)=C1CCN

Computed Properties

• Exact Mass: 170.069
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4